Cas no 581066-82-2 (Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro-)

• Product Name: Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro-
• CAS No: 581066-82-2
• MF: C₁₀H₆ClFN₂O₂
• MW: 240.61824464798
• CID: 4047720
• Update Time: 2025-09-20

Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro-

• Inchi： 1S/C10H6ClFN2O2/c1-5-2-7(11)6-3-8(12)10(14(15)16)4-9(6)13-5/h2-4H,1H3
• InChI Key： UFUISDJZUNLNON-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C([N+]([O-])=O)C=2)C(Cl)=CC=1C

Additional information on Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro-

Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro: A Comprehensive Overview

Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro (CAS No. 581066-82-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex structural framework, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro consists of a quinoline core substituted with a chlorine atom at the 4-position, a fluorine atom at the 6-position, a methyl group at the 2-position, and a nitro group at the 7-position. This specific arrangement of substituents imparts distinct chemical properties and reactivity patterns, which are critical for its potential applications in synthetic chemistry and biological assays.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for the development of novel therapeutic agents. The presence of electron-withdrawing groups such as the nitro and chloro substituents enhances the electrophilicity of the quinoline ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

One of the most compelling aspects of Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro is its potential in the development of antimicrobial agents. Antimicrobial resistance remains a significant global health challenge, and novel compounds with unique mechanisms of action are urgently needed. The structural features of this compound suggest that it may possess activity against Gram-positive and Gram-negative bacteria, as well as fungi. Preliminary in vitro studies have shown promising results, indicating that it can inhibit bacterial growth by interfering with essential cellular processes.

The fluorine atom at the 6-position is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This property is highly desirable in drug design, as it can lead to more effective and longer-lasting therapeutic outcomes. Additionally, the nitro group can be further functionalized through reduction or diazotization reactions, providing additional versatility in synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies using Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro have identified potential binding interactions with various protein targets associated with infectious diseases and inflammatory conditions. These findings provide a rational basis for designing more targeted and effective drug candidates.

The synthesis of Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include condensation reactions to form the quinoline core, followed by selective functionalization at specific positions using chlorinating agents, fluorinating agents, and nitrating agents. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, Quinoline, 4-chloro-6-fluoro-2-methyl-7-nitro represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.